Cas no 8000-78-0 (Garlic Oil)

Garlic Oil Properties

Names and Identifiers

• Garlic Oil
• Garlic
• Allium sativum
• Oils, garlic
• Garlic P.E
• GARLIC ESSENTIAL OIL
• Garlic oil blend
• Allium sativum bulb oil
• 8000-78-0
• 1-(prop-2-enyldisulfanyl)propane;3-prop-2-enylsulfinylsulfanylprop-1-ene;3-(prop-2-enyltrisulfanyl)prop-1-ene
• CID 6850738
• YHQUMZMLYHQYSW-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00240715
• InChIKey： UBAXRAHSPKWNCX-UHFFFAOYSA-N
• Inchi： 2
• SMILES： C=CCSSSCC=C

Computed Properties

• Exact Mass: 0.00000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 16
• Monoisotopic Mass: 488.04981385g/mol
• Heavy Atom Count: 26
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 188Ų

Experimental Properties

• LogP: 0.00000
• PSA: 0.00000
• Refractive Index: n20/D 1.575
• Boiling Point: 141.5±9.0 °C at 760 mmHg
• Melting Point: -83 °C
• Vapor Pressure: 7.3±0.3 mmHg at 25°C
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• FEMA: 2503
• Density: 1.083 g/mL at 25 °C